N-1H-indazol-5-yl-2-(3-methylphenyl)acetamide

• IUPAC Name: N-(1H-indazol-5-yl)-2-(3-methylphenyl)acetamide
• InChI: InChI=1S/C16H15N3O/c1-11-3-2-4-12(7-11)8-16(20)18-14-5-6-15-13(9-14)10-17-19-15/h2-7,9-10H,8H2,1H3,(H,17,19)(H,18,20)
• InChI Key: BFLGAMHCLVYOKY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CC(=O)NC2=CC3=C(C=C2)NN=C3
• Molecular Formula: C16H15N3O
• Molecular Weight: 265.31 g/mol

Description

N-1H-indazol-5-yl-2-(3-methylphenyl)acetamide is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. It is a small molecule that belongs to the class of indazole derivatives and has been shown to exhibit promising biological activity in preclinical studies.

Mechanism of Action

The mechanism of action of N-1H-indazol-5-yl-2-(3-methylphenyl)acetamide is not fully understood. However, it has been proposed that the compound exerts its biological effects by modulating various signaling pathways in the body. It has been shown to inhibit the activity of certain enzymes such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), which are involved in inflammation and cancer progression.
Biochemical and Physiological Effects:
N-1H-indazol-5-yl-2-(3-methylphenyl)acetamide has been shown to exhibit various biochemical and physiological effects in preclinical studies. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). The compound has also been shown to induce apoptosis (programmed cell death) in cancer cells by activating the caspase cascade. Additionally, it has been shown to improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-1H-indazol-5-yl-2-(3-methylphenyl)acetamide in lab experiments is its relatively simple synthesis method. The compound can be synthesized using commercially available starting materials and standard laboratory equipment. Another advantage is its broad range of biological activity, which makes it a versatile tool for investigating various biological processes.
One limitation of using N-1H-indazol-5-yl-2-(3-methylphenyl)acetamide in lab experiments is its limited solubility in aqueous solutions. This can make it difficult to administer the compound to cells or animals in vivo. Another limitation is the lack of information on its pharmacokinetic properties, such as its absorption, distribution, metabolism, and excretion in the body.

Future Directions

There are several future directions for research on N-1H-indazol-5-yl-2-(3-methylphenyl)acetamide. One direction is to investigate its potential as a therapeutic agent for neurodegenerative diseases. Preclinical studies have shown promising results in animal models of Alzheimer's and Parkinson's disease, and further research is needed to determine its efficacy and safety in humans.
Another direction is to investigate its mechanism of action in more detail. While some aspects of its biological activity have been elucidated, the exact molecular targets and pathways involved are still unclear. Further research is needed to fully understand its mechanism of action and optimize its therapeutic potential.
Finally, research could focus on improving the pharmacokinetic properties of N-1H-indazol-5-yl-2-(3-methylphenyl)acetamide. This could involve modifying the chemical structure to improve solubility and bioavailability, or developing new formulations for administration in vivo. Overall, N-1H-indazol-5-yl-2-(3-methylphenyl)acetamide has shown promising potential as a therapeutic agent in preclinical studies, and further research is needed to fully explore its therapeutic applications.

Scientific Research Applications

N-1H-indazol-5-yl-2-(3-methylphenyl)acetamide has been investigated for its potential therapeutic applications in various fields of scientific research. It has been shown to exhibit anti-inflammatory, anti-tumor, and anti-cancer activities in preclinical studies. The compound has also been studied for its potential use as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.